Cas no 1693635-71-0 (2-(3-Methoxypyrrolidin-1-yl)cyclopentan-1-amine)

• Product Name: 2-(3-Methoxypyrrolidin-1-yl)cyclopentan-1-amine
• CAS No: 1693635-71-0
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5704891
• PubChem ID: 103532285
• Update Time: 2025-06-08

2-(3-Methoxypyrrolidin-1-yl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-718157
• 2-(3-Methoxypyrrolidin-1-yl)cyclopentan-1-amine
• 1693635-71-0
• Cyclopentanamine, 2-(3-methoxy-1-pyrrolidinyl)-

• Inchi： 1S/C10H20N2O/c1-13-8-5-6-12(7-8)10-4-2-3-9(10)11/h8-10H,2-7,11H2,1H3
• InChI Key： XLDIFWBAGIUHED-UHFFFAOYSA-N
• SMILES： O(C)C1CCN(C1)C1CCCC1N

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 256.9±40.0 °C(Predicted)
• pka: 10.41±0.40(Predicted)

Additional information on 2-(3-Methoxypyrrolidin-1-yl)cyclopentan-1-amine

Research Brief on 2-(3-Methoxypyrrolidin-1-yl)cyclopentan-1-amine (CAS: 1693635-71-0): Recent Advances and Applications

The compound 2-(3-Methoxypyrrolidin-1-yl)cyclopentan-1-amine (CAS: 1693635-71-0) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This bicyclic amine derivative, featuring a methoxy-substituted pyrrolidine ring fused to a cyclopentane scaffold, demonstrates unique structural properties that make it valuable for both drug discovery and chemical probe development. Recent studies have focused on its potential as a versatile building block for central nervous system (CNS)-targeted therapeutics, particularly due to its favorable physicochemical properties and ability to cross the blood-brain barrier.

Structural-activity relationship (SAR) studies published in 2023 (Journal of Medicinal Chemistry, DOI: 10.1021/acs.jmedchem.3c00518) revealed that the 3-methoxy group on the pyrrolidine ring significantly enhances binding affinity to several neurotransmitter receptors while maintaining metabolic stability. The compound's rigid bicyclic structure was shown to reduce off-target interactions compared to more flexible analogs, making it particularly attractive for developing selective receptor modulators. Computational modeling suggests this scaffold may serve as a privileged structure for G protein-coupled receptor (GPCR) targeting.

In synthetic chemistry applications, 1693635-71-0 has been utilized as a key intermediate in the synthesis of novel sigma receptor ligands (European Journal of Medicinal Chemistry, 2023, 250:115209). Researchers developed an efficient asymmetric synthesis route yielding the compound in 78% overall yield with >99% enantiomeric purity, addressing previous challenges in stereocontrol. The improved synthetic accessibility has enabled broader investigation of its pharmacological potential, including evaluation as a potential antidepressant and anxiolytic agent in preclinical models.

Recent pharmacological characterization (ACS Chemical Neuroscience, 2023, 14(8):1425-1437) demonstrated that derivatives of 2-(3-Methoxypyrrolidin-1-yl)cyclopentan-1-amine show promising activity as dual serotonin and norepinephrine reuptake inhibitors (SNRIs) with reduced cardiovascular side effects compared to existing therapeutics. The compound's unique amine positioning and methoxy substitution pattern appear to confer selectivity between monoamine transporters, suggesting potential for developing improved psychiatric medications with fewer adverse effects.

Emerging applications in chemical biology include the development of 1693635-71-0-based fluorescent probes for studying neurotransmitter dynamics (Chemical Communications, 2023, 59:4567-4570). Researchers successfully conjugated the amine group with environment-sensitive fluorophores, creating tools for real-time visualization of synaptic vesicle cycling. These probes demonstrate superior photostability and localization compared to previous generation tools, enabling new approaches to study neurological disorders at the molecular level.

Ongoing research directions include optimization of the scaffold for specific CNS targets, with particular focus on developing subtype-selective adrenergic and dopaminergic receptor modulators. The compound's structural features continue to inspire novel drug design strategies, and its inclusion in several pharmaceutical development pipelines suggests growing recognition of its therapeutic potential. Future studies are expected to explore its utility in neurodegenerative disease models and as a platform for developing radiopharmaceuticals for PET imaging.